2-Hydrazino-3-(pyrrolidin-1-ylsulfonyl)pyridine
Overview
Description
“2-Hydrazino-3-(pyrrolidin-1-ylsulfonyl)pyridine” is a chemical compound with the molecular formula C9H14N4O2S . It is used for research purposes.
Molecular Structure Analysis
The molecular structure of “2-Hydrazino-3-(pyrrolidin-1-ylsulfonyl)pyridine” consists of a pyrrolidine ring, which is a five-membered ring with nitrogen as one of the members . The molecule has a molecular weight of 242.3 g/mol .Scientific Research Applications
Medicinal Chemistry
The pyrrolidine ring, a core component of 2-Hydrazino-3-(pyrrolidin-1-ylsulfonyl)pyridine, is widely utilized in medicinal chemistry due to its versatility and biological activity . This compound can be used to synthesize novel biologically active molecules with potential therapeutic applications. Its ability to efficiently explore pharmacophore space and contribute to the stereochemistry of molecules makes it valuable for drug design and discovery.
Biochemistry Research
In biochemistry, this compound’s hydrazino group could be leveraged for selective binding and modulation of biochemical pathways . It may serve as a building block in the synthesis of small molecules for probing enzyme functions or as a reactive moiety in the study of metabolic pathways.
Industrial Applications
2-Hydrazino-3-(pyrrolidin-1-ylsulfonyl)pyridine can be used as a building block in industrial chemical synthesis . Its reactivity and selectivity make it suitable for creating complex compounds used in various industrial processes, including the development of new materials or specialty chemicals.
Environmental Impact Studies
The environmental impact of chemicals is a growing field of study. This compound’s safety, risk, and hazard data can be analyzed to understand its environmental footprint and develop safer alternatives .
Agricultural Research
In agriculture, research into novel compounds like 2-Hydrazino-3-(pyrrolidin-1-ylsulfonyl)pyridine can lead to the development of new pesticides or growth agents . Its unique chemical structure could be the basis for studying its interaction with plant biology and pests.
Material Science
The structural properties of this compound, including its molecular weight and formula, suggest potential applications in material science . It could be used in the synthesis of new polymeric materials or coatings with unique properties such as enhanced durability or chemical resistance.
Analytical Chemistry
In analytical chemistry, 2-Hydrazino-3-(pyrrolidin-1-ylsulfonyl)pyridine can be utilized as a standard or reagent in various analytical techniques . Its well-defined structure and properties make it suitable for calibration purposes or as a component in the development of new analytical methods.
properties
IUPAC Name |
(3-pyrrolidin-1-ylsulfonylpyridin-2-yl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4O2S/c10-12-9-8(4-3-5-11-9)16(14,15)13-6-1-2-7-13/h3-5H,1-2,6-7,10H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOCGOUXMOHQRHH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=C(N=CC=C2)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydrazino-3-(pyrrolidin-1-ylsulfonyl)pyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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